Cas no 14920-87-7 (Methyl 2,6-dichlorobenzoate)

• Product Name: Methyl 2,6-dichlorobenzoate
• CAS No: 14920-87-7
• MF: C₈H₆Cl₂O₂
• MW: 205.03804063797
• MDL: MFCD01313701
• CID: 87441
• PubChem ID: 599542
• Update Time: 2025-06-13

Methyl 2,6-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dichlorobenzoate
• 2,6-Dichlorobenzoicacidmethylester
• 2,6-Dichlor-benzoesaeure-methylester
• Benzoic acid,2,6-dichloro-,methyl ester
• methyl ester of 2,6-CBA
• methyl-2,6-dichlorobenzoate
• RARECHEM AL BF 0021
• 2,6-DICHLOROBENZOIC ACID METHYL ESTER
• SCHEMBL517538
• Benzoic acid,2,6-dichloro-, methyl ester
• 2,6-Dichlorobenzoic acid methyl ester2,6-Dichlorobenzoic acid methyl ester
• InChI=1/C8H6Cl2O2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H
• AKOS008904358
• MFCD01313701
• EN300-253309
• EX-A3832
• Q63408638
• Methyl 2,6-dichlorobenzoate; 2,6-Dichlorobenzoic Acid-Methyl Ester
• BCP30017
• CS-0128730
• DTXSID20344796
• Benzoic acid, 2,6-dichloro-, methyl ester
• AT23004
• SY204600
• 2,6-Dichlorobenzoic acid-methyl ester
• BS-21506
• FT-0693516
• AMY41893
• 14920-87-7
• Methyl 2,6-dichlorobenzoate #
• A884293
• DB-004198
• METHYL2,6-DICHLOROBENZOATE
• methyl-2,6-dichloro benzoate

• MDL： MFCD01313701
• Inchi： 1S/C8H6Cl2O2/c1-12-8(11)7-5(9)3-2-4-6(7)10/h2-4H,1H3
• InChI Key： HEYGSGDIWJDORA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(=O)OC)Cl

Computed Properties

• Exact Mass: 203.97400
• Monoisotopic Mass: 203.974485
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.355
• Melting Point: 25-30°C
• Boiling Point: 136-138/15mm
• Flash Point: 250°C
• Refractive Index: 1.5280
• PSA: 26.30000
• LogP: 2.78000
• Solubility: Not determined

Methyl 2,6-dichlorobenzoate Security Information

• Hazard Statement： Irritant
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 2,6-dichlorobenzoate

Comprehensive Guide to Methyl 2,6-dichlorobenzoate (CAS No. 14920-87-7): Properties, Applications, and Industry Insights

Methyl 2,6-dichlorobenzoate (CAS No. 14920-87-7) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This ester derivative of 2,6-dichlorobenzoic acid exhibits unique chemical properties, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-purity chemical intermediates, this compound has garnered significant attention from researchers and industrial manufacturers alike.

The molecular structure of Methyl 2,6-dichlorobenzoate features a benzene ring substituted with two chlorine atoms at the 2 and 6 positions, coupled with a methyl ester functional group. This configuration contributes to its stability and reactivity, enabling its use in cross-coupling reactions and catalyzed transformations. Recent studies highlight its role in developing advanced pharmaceutical ingredients (APIs), particularly in synthesizing non-steroidal anti-inflammatory drugs (NSAIDs) and antifungal agents.

In the agrochemical sector, Methyl 2,6-dichlorobenzoate serves as a precursor for herbicides and pesticides. Its efficacy in modifying plant growth regulators aligns with the global trend toward sustainable crop protection solutions. As environmental regulations tighten, the compound's low bioaccumulation potential and controlled degradation properties make it a preferred choice for eco-friendly formulations.

From a technical perspective, the synthesis of Methyl 2,6-dichlorobenzoate typically involves the esterification of 2,6-dichlorobenzoic acid with methanol under acidic conditions. Industrial-scale production emphasizes green chemistry principles, such as solvent recovery and energy-efficient processes, to minimize environmental impact. Analytical techniques like HPLC and GC-MS ensure product purity, meeting stringent ISO and USP standards.

Emerging applications of Methyl 2,6-dichlorobenzoate include its use in organic electronics and polymer additives. Researchers are exploring its potential as a ligand in metal-organic frameworks (MOFs) for gas storage and catalysis. These innovations align with the rising interest in smart materials and renewable energy technologies, positioning the compound as a future-forward chemical.

Safety and handling guidelines for Methyl 2,6-dichlorobenzoate emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its storage recommendations include cool, dry environments away from incompatible substances. Regulatory compliance with REACH and FDA guidelines ensures its safe commercialization worldwide.

The market for Methyl 2,6-dichlorobenzoate is projected to grow steadily, driven by expanding pharmaceutical R&D and agricultural innovation. Key manufacturers focus on supply chain resilience and custom synthesis services to meet diverse client needs. For researchers seeking reliable chemical suppliers, verifying certificates of analysis (CoA) and GMP compliance remains critical.

In conclusion, Methyl 2,6-dichlorobenzoate (CAS No. 14920-87-7) exemplifies the intersection of traditional chemistry and modern industrial demands. Its multifaceted applications, coupled with rigorous quality standards, underscore its importance across scientific and commercial domains. As industries evolve toward sustainability and precision chemistry, this compound will continue to play a pivotal role in innovation.